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molecular formula C12H7BrClN3 B8814818 7-Bromo-3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyridine

7-Bromo-3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyridine

Cat. No. B8814818
M. Wt: 308.56 g/mol
InChI Key: AZZMVLUBTSGQNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07700593B2

Procedure details

A mixture of 1-(4-bromopyridin-2-yl)hydrazine (1.00 g, 5.3 mmol) and 2-chlorobenzoyl chloride (8.00 ml, 63 mmol, Aldrich) was heated to 115° C. for 3 h. The mixture was diluted with MeOH and concentrated over SiO2. The residue was purified using column chromatography (MeOH/CH2Cl2=0-10%) yielding the title compound as a tan solid. MS (ESI, pos. ion) m/z: 264.0 (M+1).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]([NH:8][NH2:9])[CH:3]=1.[Cl:10][C:11]1[CH:19]=[CH:18][CH:17]=[CH:16][C:12]=1[C:13](Cl)=O>CO>[Br:1][C:2]1[CH:7]=[CH:6][N:5]2[C:13]([C:12]3[CH:16]=[CH:17][CH:18]=[CH:19][C:11]=3[Cl:10])=[N:9][N:8]=[C:4]2[CH:3]=1

Inputs

Step One
Name
Quantity
1 g
Type
reactant
Smiles
BrC1=CC(=NC=C1)NN
Name
Quantity
8 mL
Type
reactant
Smiles
ClC1=C(C(=O)Cl)C=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
115 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated over SiO2
CUSTOM
Type
CUSTOM
Details
The residue was purified

Outcomes

Product
Name
Type
product
Smiles
BrC1=CC=2N(C=C1)C(=NN2)C2=C(C=CC=C2)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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